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Compound of Interest

Compound Name: 7-Methoxyneochamaejasmine A

Cat. No.: B1254224

CAS Number: 402828-38-0 Molecular Formula: C31H24010 Molecular Weight: 556.5 g/mol

Introduction

7-Methoxyneochamaejasmine A is a naturally occurring biflavonoid isolated from the roots of
Stellera chamaejasme L., a plant used in traditional medicine.[1] Biflavonoids are a class of
polyphenolic compounds known for their diverse biological activities. This technical guide aims
to provide a comprehensive overview of 7-Methoxyneochamaejasmine A for researchers,
scientists, and drug development professionals. However, it is important to note that publicly
available research specifically detailing the biological activities, experimental protocols, and
signaling pathways of 7-Methoxyneochamaejasmine A is currently limited. Much of the
available information pertains to the broader class of biflavonoids or other compounds isolated
from Stellera chamaejasme.

Chemical Structure

The chemical structure of 7-Methoxyneochamaejasmine A is characterized by two flavonoid
moieties linked together. This structure forms the basis for its potential biological activities.

Biological Activities and Potential Applications

While specific studies on 7-Methoxyneochamaejasmine A are not extensively available,
research on related biflavonoids and extracts from Stellera chamaejasme suggests several
potential areas of pharmacological interest. Biflavonoids, as a class, have been reported to
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exhibit a wide range of effects, including cytotoxic, anti-inflammatory, antiviral, and enzyme
inhibitory activities.

Cytotoxic Activity

Numerous biflavonoids have demonstrated cytotoxic effects against various cancer cell lines.
For instance, related compounds have been shown to induce apoptosis in cancer cells. This
suggests that 7-Methoxyneochamaejasmine A could be a candidate for further investigation
as a potential anticancer agent.

Anti-inflammatory Activity

Inflammation is a key factor in many chronic diseases. Flavonoids are known to possess anti-
inflammatory properties by modulating various signaling pathways and enzymes involved in the
inflammatory response. The potential of 7-Methoxyneochamaejasmine A to act as an anti-
inflammatory agent warrants further investigation.

Antiviral Activity

Several flavonoids have been identified as potent antiviral agents, inhibiting the replication of
various viruses. This raises the possibility that 7-Methoxyneochamaejasmine A may also
possess antiviral properties.

Enzyme Inhibition

Enzyme inhibition is a common mechanism of action for many drugs. Flavonoids have been
shown to inhibit a variety of enzymes, which could explain their diverse pharmacological
effects. The specific enzyme inhibitory potential of 7-Methoxyneochamaejasmine A remains
to be elucidated.

Experimental Protocols

Detailed experimental protocols for the biological evaluation of 7-Methoxyneochamaejasmine
A are not available in the current body of scientific literature. However, researchers can adapt
established methodologies for assessing the bioactivities of natural products. The following are
generalized workflows that could be applied.

General Workflow for Bioactivity Screening
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To investigate the potential biological activities of 7-Methoxyneochamaejasmine A, a
systematic screening process would be essential. This would involve a series of in vitro assays
to identify promising areas for further research.

Bioactivity Screening Workflow
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Caption: A generalized workflow for the screening and development of 7-
Methoxyneochamaejasmine A.

Signaling Pathways
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Specific signaling pathways modulated by 7-Methoxyneochamaejasmine A have not yet been
reported. Based on the activities of other biflavonoids, potential target pathways could include
those involved in apoptosis, inflammation, and cell proliferation.

Hypothetical Sighaling Pathway in Cytotoxicity

Based on studies of other biflavonoids, a potential mechanism for cytotoxic activity could
involve the induction of apoptosis through the modulation of key signaling cascades.

Hypothetical Apoptotic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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